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Compound of Interest

Compound Name: Isopentylbenzene

Cat. No.: B1585253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for

isopentylbenzene in a laboratory setting. The information is compiled to ensure the safety of

personnel and the integrity of research activities.

Chemical and Physical Properties
Isopentylbenzene, also known as isoamylbenzene or (3-methylbutyl)benzene, is an aromatic

hydrocarbon.[1] Its physical and chemical properties are summarized below.

Property Value Source

Molecular Formula C₁₁H₁₆ [1]

Molecular Weight 148.24 g/mol [1]

CAS Number 2049-94-7 [1]

Boiling Point 197 °C (lit.) [2]

Density 0.854 g/mL at 20 °C (lit.) [2]

Flash Point 65 °C [2]

Appearance Clear, colorless liquid [3]

Odor Aromatic [3]
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Hazard Identification and GHS Classification
According to aggregated data from multiple suppliers, isopentylbenzene does not meet the

criteria for GHS hazard classification in a significant majority of notifications (92.6%).[1]

However, some notifications include hazard statements. It is crucial to consult the specific

Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-to-date hazard

information.

Potential hazards associated with similar aromatic hydrocarbons include flammability and

irritation.[4] Vapors may be heavier than air and can form explosive mixtures with air at

elevated temperatures.

Exposure Controls and Personal Protective
Equipment
To ensure a safe laboratory environment, appropriate engineering controls and personal

protective equipment (PPE) must be utilized.

Engineering Controls
Ventilation: Work with isopentylbenzene should be conducted in a well-ventilated area.[5][6]

The use of a chemical fume hood is recommended, especially when heating the substance

or when vapors may be generated.[7] Ventilation systems should be explosion-proof.[8]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[6] No smoking in the handling area.[9]

Static Discharge: Take precautionary measures against static discharges.[10] Use non-

sparking tools and ensure proper grounding and bonding of containers and receiving

equipment.[5]

Personal Protective Equipment (PPE)
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PPE Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.[10][11] A face shield

may be necessary for larger

quantities.[9][12]

To protect against splashes

and vapors.[11]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[11]

[13] Flame-retardant lab coat.

[7] Closed-toe shoes and long

pants.[7][14]

To prevent skin contact and

absorption.[11] The specific

glove material should be

selected based on the

supplier's recommendations

and the nature of the work.

Respiratory Protection

Generally not required if work

is performed in a properly

functioning fume hood.[7] If

vapors or aerosols are

generated outside of a fume

hood, a NIOSH-approved

respirator with an appropriate

cartridge should be used.[7]

[15]

To prevent inhalation of

potentially harmful vapors.

Handling and Storage Procedures
Safe Handling

Avoid contact with skin and eyes.[2][4]

Do not breathe vapors or mists.[2]

Wash hands thoroughly after handling.[8][16]

Do not eat, drink, or smoke when using this product.[9]

Keep containers tightly closed when not in use.[14]
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Storage
Store in a cool, dry, and well-ventilated place.[5]

Keep away from heat and sources of ignition.

Store in tightly closed containers.[14]

Store away from incompatible materials such as oxidizing agents.[13][17]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air.[5] If not breathing,

give artificial respiration.[5] Seek medical

attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with soap and plenty of water.[5][18]

Seek medical attention if irritation develops.[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[10] Remove contact

lenses if present and easy to do. Seek medical

attention.[5][10]

Ingestion

Do NOT induce vomiting.[5][9] Rinse mouth with

water.[5] Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[5][13]
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Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.[3]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[19] Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[5] Remove all sources of ignition.

[5][16] Avoid breathing vapors and contact with the spilled material.[5] Ensure adequate

ventilation.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let

the product enter drains.[5]

Containment and Cleanup: Contain the spill with a non-combustible absorbent material (e.g.,

sand, earth, vermiculite).[13][16] Collect the absorbed material into a suitable container for

disposal.[5][16] Clean the affected area with soap and water.[10]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

isopentylbenzene in a laboratory setting.
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Emergency Procedures

Start: Handling Isopentylbenzene

1. Assess Hazards
(Review SDS)

2. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

3. Use Engineering Controls
(Fume Hood, Ventilation)

4. Perform Handling Procedure
(Avoid contact and inhalation)

5. Proper Storage
(Cool, Dry, Ventilated, Away from Ignition Sources)

6. Waste Disposal
(Follow Institutional Protocols)Spill Occurs Exposure Occurs

End: Procedure CompleteSpill Response
(Evacuate, Ventilate, Contain, Clean)

First Aid
(Follow Protocol for Route of Exposure)

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of isopentylbenzene in a laboratory.

Toxicological Information
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Detailed toxicological data for isopentylbenzene is not widely available in the provided search

results. For related compounds like benzene, chronic exposure can have serious health effects,

including damage to the bone marrow and an increased risk of cancer.[9][20] While

isopentylbenzene is not classified as a carcinogen in the same manner as benzene, it is

prudent to minimize exposure due to the lack of comprehensive toxicological studies. Always

handle the chemical with the assumption that it may have potential health effects and adhere to

the safety precautions outlined in this guide and the supplier's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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